Cas no 2200396-34-3 (N-(2-hydroxycyclobutyl)-N-methylacetamide)

• Product Name: N-(2-hydroxycyclobutyl)-N-methylacetamide
• CAS No: 2200396-34-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5945906
• PubChem ID: 126856655
• Update Time: 2025-05-25

N-(2-hydroxycyclobutyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxycyclobutyl)-N-methylacetamide
• F6438-7048
• AKOS032844357
• 2200396-34-3

• Inchi： 1S/C7H13NO2/c1-5(9)8(2)6-3-4-7(6)10/h6-7,10H,3-4H2,1-2H3
• InChI Key： UTDAHLNIBSVQOB-UHFFFAOYSA-N
• SMILES： OC1CCC1N(C(C)=O)C

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 40.5Ų

Additional information on N-(2-hydroxycyclobutyl)-N-methylacetamide

Professional Introduction to N-(2-hydroxycyclobutyl)-N-methylacetamide (CAS No. 2200396-34-3)

N-(2-hydroxycyclobutyl-N-methylacetamide) is a specialized chemical compound with the CAS number 2200396-34-3. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a cyclobutyl group and a hydroxyl functional group makes it an intriguing candidate for further investigation, particularly in the context of medicinal chemistry and bioorganic synthesis.

The molecular structure of N-(2-hydroxycyclobutyl-N-methylacetamide) consists of an acetamide moiety linked to a cyclobutyl ring substituted with a hydroxyl group. This configuration suggests potential interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The compound's solubility profile and stability under various conditions are also critical factors that influence its utility in synthetic and pharmaceutical applications.

In recent years, there has been growing interest in the development of molecules that incorporate cycloalkyl groups, particularly cyclobutyl derivatives, due to their ability to enhance binding affinity and metabolic stability. Studies have shown that compounds featuring cyclobutyl moieties often exhibit improved pharmacokinetic properties, which is a crucial consideration in drug design. The hydroxyl group in N-(2-hydroxycyclobutyl-N-methylacetamide) further enhances its potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of N-(2-hydroxycyclobutyl-N-methylacetamide) is its versatility as a building block in synthetic chemistry. The compound can be easily modified through various functional group transformations, enabling the creation of a diverse array of derivatives with tailored properties. For instance, the hydroxyl group can be esterified or acylated to introduce additional functionalities, while the acetamide moiety can be further elaborated to enhance binding interactions with specific biological targets.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of compounds like N-(2-hydroxycyclobutyl-N-methylacetamide). By leveraging sophisticated algorithms and high-performance computing resources, researchers can simulate the interactions between this compound and potential biological targets, providing valuable insights into its mechanism of action. These computational studies have already identified several promising lead structures derived from N-(2-hydroxycyclobutyl-N-methylacetamide), which are now being investigated further in experimental settings.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of N-(2-hydroxycyclobutyl-N-methylacetamide) as an intermediate in the synthesis of novel drugs. Its unique structural features make it an attractive candidate for developing treatments against various diseases, including oncology, neurology, and infectious diseases. Initial studies have demonstrated its ability to modulate key biological pathways, suggesting its potential as a lead compound for further drug development efforts.

In addition to its pharmaceutical applications, N-(2-hydroxycyclobutyl-N-methylacetamide) has shown promise in other areas of chemical research. For example, it can be used as a ligand in catalytic systems or as a precursor for more complex organic transformations. Its stability under various reaction conditions makes it a reliable choice for synthetic chemists seeking to develop new methodologies or improve existing ones.

The synthesis of N-(2-hydroxycyclobutyl-N-methylacetamide) presents several challenges due to its complex structure. However, advances in synthetic techniques have made it increasingly feasible to produce this compound on a scalable basis. Modern methods such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled researchers to access this molecule with high precision and yield, opening up new possibilities for its application in drug discovery and material science.

The future prospects for N-(2-hydroxycyclobutyl-N-methylacetamide) are promising, with ongoing research aimed at uncovering its full potential. As our understanding of molecular interactions continues to evolve, it is likely that this compound will play an increasingly important role in the development of new drugs and advanced materials. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in modern chemical research.